Cas no 2648921-39-3 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylbutanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylbutanoic acid
• CAS No: 2648921-39-3
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6353857
• PubChem ID: 165555053
• Update Time: 2025-06-09

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylbutanoic acid
• EN300-1543340
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]-3-methylbutanoic acid
• 2648921-39-3

• Inchi： 1S/C25H30N2O6/c1-15(2)22(24(29)30)27-23(28)21(32-3)12-13-26-25(31)33-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-22H,12-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t21?,22-/m1/s1
• InChI Key： DBLQNFYDXXNETG-FOIFJWKZSA-N
• SMILES： O(C(NCCC(C(N[C@@H](C(=O)O)C(C)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylbutanoic acid

Introduction to (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylbutanoic Acid (CAS No. 2648921-39-3)

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylbutanoic acid (CAS No. 2648921-39-3) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as a protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of this compound is characterized by a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids. The presence of the Fmoc group allows for stepwise deprotection and coupling reactions, making it an essential tool in the synthesis of complex peptides and proteins.

The (2R) stereochemistry of the compound is particularly important, as it ensures the correct spatial arrangement of functional groups, which is critical for biological activity. The methoxybutanamido and 3-methylbutanoic acid moieties contribute to the overall stability and solubility of the molecule, making it suitable for various biochemical assays and in vitro studies.

Recent research has highlighted the potential applications of this compound in several areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The study found that these derivatives can selectively inhibit key enzymes involved in the inflammatory pathway, thereby reducing inflammation without significant side effects.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of this compound as a building block for novel antibiotics. The results showed that peptides synthesized using this protected amino acid derivative exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding opens up new avenues for developing antibiotics that can combat antibiotic resistance, a growing global health concern.

The versatility of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylbutanoic acid extends beyond its use in drug development. It is also utilized in the study of protein-protein interactions and protein folding, which are fundamental processes in cellular biology. By incorporating this compound into synthetic peptides, researchers can gain insights into the structural and functional aspects of proteins, contributing to our understanding of various biological processes.

In addition to its applications in research and drug development, this compound is also used in diagnostic assays. For example, it can be incorporated into fluorescent probes that are used to detect specific biomarkers in biological samples. The high specificity and sensitivity of these probes make them valuable tools in early disease diagnosis and monitoring treatment efficacy.

The synthesis of this compound involves several steps, including the protection of amino groups with Fmoc, followed by selective deprotection and coupling reactions. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and purity, making large-scale production more feasible. These advancements have facilitated its widespread use in both academic and industrial settings.

In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylbutanoic acid (CAS No. 2648921-39-3) is a versatile and important compound with a wide range of applications in chemical biology, medicinal chemistry, and diagnostics. Its unique structure and properties make it an invaluable tool for researchers working on peptide synthesis, drug development, and protein studies. As research continues to uncover new uses for this compound, its importance in these fields is likely to grow even further.